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The Core Principle: Isotope Dilution Mass
Spectrometry

The foundational concept behind using deuterated internal standards is the principle of isotope
dilution mass spectrometry.[2] In this method, a known quantity of a deuterated lipid is
introduced into a biological sample at the earliest stage of preparation.[2] This "spiked" sample
then undergoes the entire analytical workflow, including extraction, cleanup, and
chromatographic separation, before MS detection.

Because the deuterated standard and the endogenous analyte (the lipid of interest) possess
nearly identical physicochemical properties, they experience similar behavior and potential
losses during sample processing and exhibit similar ionization efficiencies in the mass
spectrometer.[1][2] The mass spectrometer can easily differentiate between the analyte and the
deuterated standard based on their mass-to-charge (m/z) ratio. By comparing the signal
intensity of the endogenous lipid to that of the known amount of the deuterated internal
standard, a precise and accurate quantification of the analyte can be achieved.[2]
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General Workflow for Lipid Quantification
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Modified Folch Lipid Extraction Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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